Cas no 2091501-60-7 (ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate)

• Product Name: ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate
• CAS No: 2091501-60-7
• MF: C₁₁H₉BrFNO₂
• MW: 286.09706568718
• CID: 5105425
• Update Time: 2026-03-03

ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate

• Inchi： 1S/C11H9BrFNO2/c1-2-16-11(15)10-4-6-3-7(12)8(13)5-9(6)14-10/h3-5,14H,2H2,1H3
• InChI Key： XTTQDZPGQBMAPS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C(F)=C2)C=C1C(OCC)=O

Additional information on ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 5-Bromo-6-Fluoro-1H-Indole-2-Carboxylate (CAS No. 2091501-60-7)

Ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate (CAS No. 2091501-60-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, which includes a bromo and fluoro substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for terms like "indole carboxylate synthesis", "halogenated indole applications", and "CAS 2091501-60-7 uses" to explore its potential.

The compound's ethyl ester functionality enhances its solubility in organic solvents, facilitating its use in various chemical reactions. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds. Keywords such as "fluoro-indole derivatives in drug discovery" and "bromo-substituted indole synthesis" reflect the compound's relevance in cutting-edge research.

From a synthetic chemistry perspective, ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate is often prepared via Pd-catalyzed cross-coupling or electrophilic aromatic substitution reactions. Its stability under mild conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry. Searches for "indole-2-carboxylate stability" and "optimizing indole halogenation" underscore the technical nuances associated with its production.

Environmental and regulatory considerations are also critical when working with this compound. While it is not classified as hazardous, proper handling protocols are recommended to ensure safety. Queries like "green chemistry approaches for indole derivatives" and "sustainable synthesis of halogenated compounds" resonate with the industry's shift toward eco-friendly practices.

In summary, ethyl 5-bromo-6-fluoro-1H-indole-2-carboxylate (CAS No. 2091501-60-7) represents a versatile building block in modern organic synthesis. Its applications span drug development, material science, and agrochemical innovation, making it a focal point for researchers exploring "next-generation heterocyclic compounds" and "functionalized indole scaffolds".